Cas no 74869-51-5 (4-(propan-2-yl)pyrene)

• Product Name: 4-(propan-2-yl)pyrene
• CAS No: 74869-51-5
• MF: C₁₉H₁₆
• MW: 244.330345153809
• CID: 1770567
• PubChem ID: 156531
• Update Time: 2025-04-21

4-(propan-2-yl)pyrene Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)pyrene
• 4-Isopropylpyrene
• pyrene, 4-(1-methylethyl)-
• InChI=1/C19H16/c1-12(2)17-11-15-7-3-5-13-9-10-14-6-4-8-16(17)19(14)18(13)15/h3-12H,1-2H
• 74869-51-5
• DTXSID80225855

• Inchi： 1S/C19H16/c1-12(2)17-11-15-7-3-5-13-9-10-14-6-4-8-16(17)19(14)18(13)15/h3-12H,1-2H3
• InChI Key： NIXSYWIQFZOHDU-UHFFFAOYSA-N
• SMILES： C12C3=CC=CC1=C(C=C1C=CC=C(C=C3)C=21)C(C)C

Computed Properties

• Exact Mass: 244.12528
• Monoisotopic Mass: 244.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0